4-(Bromomethyl)-2,6-dichloropyridine

• IUPAC Name: 4-(bromomethyl)-2,6-dichloropyridine
• InChI: InChI=1S/C6H4BrCl2N/c7-3-4-1-5(8)10-6(9)2-4/h1-2H,3H2
• InChI Key: XDKGMGJZRFOZRV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1Cl)Cl)CBr
• Molecular Formula: C6H4BrCl2N
• DSSTOX Substance ID: DTXSID90381870
• Molecular Weight: 240.91 g/mol
• CAS RN: 175204-45-2

Description

Synthesis Analysis

The synthesis of bromomethyl-dichloropyridine derivatives, including 4-(Bromomethyl)-2,6-dichloropyridine, can be achieved through selective bromination processes. For instance, the selective bromination of 1,4-dihydropyridines using pyridinium bromide perbromide in specific conditions yields 2-monobromomethyl derivatives, highlighting the controlled introduction of bromomethyl groups onto the pyridine ring (Mirzaei & Zenouz, 1997).

Molecular Structure Analysis

The molecular structure of bromomethyl-dichloropyridine compounds is crucial for understanding their reactivity and interaction with nucleophiles. The structure elucidation of such compounds is often confirmed through spectroscopic methods such as NMR, showcasing their defined substitution patterns and enabling further synthetic utility (Alker & Swanson, 1990).

Chemical Reactions and Properties

Bromomethyl-dichloropyridines participate in a variety of chemical reactions, serving as intermediates for the synthesis of more complex structures. Their reactivity with nucleophiles has been extensively studied, demonstrating their versatility in forming new bonds and facilitating the synthesis of diverse heterocyclic compounds. The reaction of bromomethyl derivatives with different nucleophiles results in various substitution reactions, further illustrating the chemical versatility of these compounds (Alker & Swanson, 1990).

Scientific Research Applications

Functionalization of Dichloropyridines

• Dichloropyridines, including 2,6-dichloropyridine, undergo selective functionalization at different positions, allowing for versatile chemical modifications (Marzi, Bigi, & Schlosser, 2001).

Intermediates in Synthesis

• 2,6-Di(bromomethyl)-1,4-dihydropyridines are used as intermediates for synthesizing various compounds, demonstrating their utility in organic synthesis (Rucins et al., 2020).

Halogen/Halogen Displacement

• Studies have shown that halogen/halogen displacement reactions in pyridines, including dichloropyridines, are feasible, expanding the scope of chemical transformations (Schlosser & Cottet, 2002).

Bromination Techniques

• Selective bromination methods for 1,4-dihydropyridines, which can be applied to dichloropyridines, have been developed to produce bromomethyl derivatives (Mirzaei & Zenouz, 1997).

Nucleophilic Substitution Reactions

• Bromomethyl derivatives of 1,4-dihydropyridines, including those with dichloropyridine structures, show a propensity for nucleophilic substitution reactions, further highlighting their synthetic utility (Kastron et al., 1978).